molecular formula C19H16FN3O3 B6119593 N-[1-(4-fluorobenzyl)-3-methyl-1H-pyrazol-5-yl]-1,3-benzodioxole-5-carboxamide

N-[1-(4-fluorobenzyl)-3-methyl-1H-pyrazol-5-yl]-1,3-benzodioxole-5-carboxamide

Cat. No. B6119593
M. Wt: 353.3 g/mol
InChI Key: XIFGEUDCTJMULF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-[1-(4-fluorobenzyl)-3-methyl-1H-pyrazol-5-yl]-1,3-benzodioxole-5-carboxamide, commonly known as FLB-5, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. FLB-5 is a selective antagonist of the dopamine D3 receptor, which makes it a valuable tool for studying the role of this receptor in various physiological and pathological processes.

Mechanism of Action

FLB-5 works by selectively binding to the dopamine D3 receptor and blocking its activity. This receptor is primarily located in the brain and is involved in the regulation of mood, motivation, and reward. By blocking the activity of this receptor, FLB-5 can help researchers better understand the role of dopamine in these processes.
Biochemical and Physiological Effects:
FLB-5 has been shown to have several biochemical and physiological effects, including reducing the reinforcing effects of drugs of abuse, decreasing food intake and body weight, and improving motor function in animal models of Parkinson's disease. These effects are thought to be due to the selective blockade of the dopamine D3 receptor by FLB-5.

Advantages and Limitations for Lab Experiments

One of the main advantages of using FLB-5 in lab experiments is its selectivity for the dopamine D3 receptor. This allows researchers to specifically target this receptor and avoid unwanted effects on other receptors. However, one limitation of using FLB-5 is its relatively short half-life, which can make it difficult to maintain a consistent level of receptor blockade over time.

Future Directions

There are several potential future directions for research involving FLB-5. One area of interest is the potential use of FLB-5 as a treatment for drug addiction and obesity. Another potential direction is the use of FLB-5 in the study of other neurological disorders, such as schizophrenia and depression. Additionally, there is ongoing research into the development of more potent and selective dopamine D3 receptor antagonists that may be even more useful in scientific research.

Synthesis Methods

The synthesis of FLB-5 involves several steps, including the preparation of intermediate compounds and the final coupling reaction. The most common method for synthesizing FLB-5 is through the use of palladium-catalyzed coupling reactions. This method has been shown to be effective in producing high yields of FLB-5 with good purity.

Scientific Research Applications

FLB-5 has been used extensively in scientific research to study the role of the dopamine D3 receptor in various physiological and pathological processes. Some of the most significant applications of FLB-5 include its use in the study of drug addiction, obesity, and Parkinson's disease.

properties

IUPAC Name

N-[2-[(4-fluorophenyl)methyl]-5-methylpyrazol-3-yl]-1,3-benzodioxole-5-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H16FN3O3/c1-12-8-18(23(22-12)10-13-2-5-15(20)6-3-13)21-19(24)14-4-7-16-17(9-14)26-11-25-16/h2-9H,10-11H2,1H3,(H,21,24)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XIFGEUDCTJMULF-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=NN(C(=C1)NC(=O)C2=CC3=C(C=C2)OCO3)CC4=CC=C(C=C4)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H16FN3O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

353.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-[1-(4-fluorobenzyl)-3-methyl-1H-pyrazol-5-yl]-1,3-benzodioxole-5-carboxamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.